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Compound of Interest

Compound Name: c-Met-IN-17

Cat. No.: B15574924

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Handling Protocols for the Potent Kinase Inhibitor, c-Met-IN-17.

This guide provides critical, immediate safety and logistical information for the handling and

disposal of c-Met-IN-17, a potent c-Met kinase inhibitor. In the absence of a specific Safety

Data Sheet (SDS), this document outlines best practices based on the general safety protocols

for potent, research-grade kinase inhibitors. Adherence to these guidelines is crucial for

minimizing exposure risk and ensuring a safe laboratory environment.

c-Met-IN-17 is a potent, biologically active small molecule and should be handled with a high

degree of caution as a potentially hazardous compound. All personnel must be trained on the

potential hazards and safe handling procedures before working with this substance.

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when working

with c-Met-IN-17. The specific PPE required will vary depending on the nature of the work

being conducted.
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Laboratory Activity
Recommended Personal Protective

Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Double-gloving with

nitrile gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Disposable or dedicated

non-absorbent lab coat. Ventilation: Certified

chemical fume hood or powder containment

hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: Class II biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: From Receipt to Disposal
A clear and concise operational plan is essential for the safe management of c-Met-IN-17
within the laboratory.

Receiving and Storage
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Log: Document the receipt, quantity, and storage location in the laboratory's chemical

inventory.

Store: Store c-Met-IN-17 in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be tightly sealed and clearly labeled.
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Handling and Experimental Use
Designated Area: All work with c-Met-IN-17 should be conducted in a designated and clearly

marked area within the laboratory.

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.[1]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[2]

Spill Management
In the event of a spill, evacuate the area and prevent others from entering. For a small spill,

and only if properly trained and equipped, follow these steps:

Containment: Cover the spill with an absorbent material appropriate for the solvent used.

Neutralization (if applicable): Use a suitable neutralizing agent if recommended for the

chemical class.

Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled container

for hazardous waste.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Waste Disposal: Dispose of all cleanup materials as hazardous waste.

Disposal Plan: Ensuring Safe and Compliant Waste
Management
All waste materials contaminated with c-Met-IN-17 must be treated as hazardous waste and

disposed of in accordance with all applicable federal, state, and local regulations.[3][4]
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Solid Waste: Collect all contaminated solid waste, including gloves, disposable lab coats,

and absorbent materials, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a clearly labeled, sealed, and

compatible hazardous waste container. Do not pour any waste containing c-Met-IN-17 down

the drain.

Sharps: All contaminated sharps (needles, scalpels, etc.) must be disposed of in a

designated sharps container for hazardous waste.

Experimental Protocols: Solution Preparation
Given that c-Met-IN-17 is a potent inhibitor, accurate and safe preparation of solutions is

paramount.

Objective: To prepare a stock solution of c-Met-IN-17 for use in in vitro assays.

Materials:

c-Met-IN-17 (solid)

Anhydrous DMSO (or other appropriate solvent based on experimental needs)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Methodology:

Perform all initial handling of the solid compound within a chemical fume hood.

Don the appropriate PPE as outlined in the table above for "Solution Preparation and

Handling."

Calculate the required mass of c-Met-IN-17 to achieve the desired stock concentration.
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Carefully weigh the c-Met-IN-17 in a tared, sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no visible particulates.

Clearly label the tube with the compound name, concentration, solvent, date of preparation,

and preparer's initials.

Store the stock solution at the recommended temperature (typically -20°C or -80°C) and

protect from light.

Visualizing Workflows
To further clarify the procedural steps, the following diagrams illustrate the key workflows for

handling and disposing of c-Met-IN-17.
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Safe Handling Workflow for c-Met-IN-17

Preparation

Handling
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Weigh Solid Compound

Prepare Stock Solution

Perform Experiment
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Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of c-Met-IN-17.
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Disposal Workflow for c-Met-IN-17 Contaminated Waste

Waste Collection

Waste Storage

Final Disposal

Collect Contaminated Solid Waste

Label Waste Containers Clearly

Collect Contaminated Liquid Waste Collect Contaminated Sharps

Seal Waste Containers

Store in Designated Hazardous Waste Area

Arrange for Pickup by EHS or Licensed Contractor

Click to download full resolution via product page

Caption: A workflow diagram outlining the proper procedure for the disposal of c-Met-IN-17
contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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